Cas no 518047-98-8 (benzyl N-[1-(N-hydroxycarbamimidoyl)-1-methylethyl]carbamate)

• Product Name: benzyl N-[1-(N-hydroxycarbamimidoyl)-1-methylethyl]carbamate
• CAS No: 518047-98-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD18157682
• CID: 68367
• PubChem ID: 29415032
• Update Time: 2025-04-18

benzyl N-[1-(N-hydroxycarbamimidoyl)-1-methylethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (1-amino-1-(hydroxyimino)-2-methylpropan-2-yl)carbamate
• Benzyl [2-Amino-2-(hydroxyimino)-1,1-dimethylethyl]carbamate
• benzyl N-[(1Z)-1-amino-1-hydroxyimino-2-methylpropan-2-yl]carbamate
• Benzyl N-[1-(N'-hydroxycarbamimidoyl)-1-methylethyl]carbamate
• [1-(N'-hydroxycarbamimidoyl)-1-methyl-ethyl]carbamic acid benzyl ester
• benzylhydroxycarbamimidoylmethylethylcarbamate
• S01-0820
• benzyl N-[1-(N-hydroxycarbamimidoyl)-1-methylethyl]carbamate
• benzyl N-{1-[(Z)-N'-hydroxycarbamimidoyl]-1-methylethyl}carbamate
• CS-0453204
• Benzyl(1-amino-1-(hydroxyimino)-2-methylpropan-2-yl)carbamate
• DTXSID40651959
• AKOS015916830
• Benzyl (1-(hydroxyamino)-1-imino-2-methylpropan-2-yl)carbamate
• Benzyl [(1Z)-1-amino-1-(hydroxyimino)-2-methylpropan-2-yl]carbamate
• A828787
• (Z)-benzyl (1-amino-1-(hydroxyimino)-2-methylpropan-2-yl)carbamate
• CHEMBL4906939
• MFCD18157682
• NE-0208
• 518047-98-8
• J-502627
• SCHEMBL8267137
• BENZYL 1-AMINO-1-(HYDROXYIMINO)-2-METHYLPROPAN-2-YLCARBAMATE
• Phenylmethyl N-[2-(hydroxyamino)-2-imino-1,1-dimethylethyl]carbamate
• Carbamic acid, [2-(hydroxyamino)-2-imino-1,1-dimethylethyl]-, phenylmethyl ester
• [1-(N-Hydroxycarbamimidoyl)-1-methylethyl]carbamic acid benzyl ester
• Carbamic acid, [2-(hydroxyamino)-2-imino-1,1-dimethylethyl]-,phenylmethyl ester
• HV82QZN8QW
• Benzyl (2Z)-2-amino-2-(hydroxyimino)-1,1-dimethylethylcarbamate
• Carbamic acid, N-[2-(hydroxyamino)-2-imino-1,1-dimethylethyl]-, phenylmethyl ester

• MDL： MFCD18157682
• Inchi： 1S/C12H17N3O3/c1-12(2,10(13)15-17)14-11(16)18-8-9-6-4-3-5-7-9/h3-7,17H,8H2,1-2H3,(H2,13,15)(H,14,16)
• InChI Key： WWSJZCLRWHEHPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(/C(=N/O)/N)(C)C)=O

Computed Properties

• Exact Mass: 251.12700
• Monoisotopic Mass: 251.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.2
• Refractive Index: 1.552
• PSA: 96.94000
• LogP: 2.52900

benzyl N-[1-(N-hydroxycarbamimidoyl)-1-methylethyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls